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Compound of Interest

Compound Name: Rosthornin B

Cat. No.: B8235229

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Rosthornin B,
an ent-kaurene diterpenoid isolated from Rabdosia rosthornii. The information presented herein
is crucial for the identification, characterization, and further development of this natural product.
This document summarizes the key Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) data and outlines the experimental protocols for its isolation and structure
elucidation.

High-Resolution Mass Spectrometry (HR-MS) Data

High-resolution mass spectrometry confirms the molecular formula of Rosthornin B as
C24H3207.

lon Calculated m/z Found m/z

[M]* 432.2148 432.2145

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

The *H and 3C NMR spectral data for Rosthornin B, recorded in CDCls, are detailed below.
These data are essential for the structural confirmation of the molecule.
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H NMR Spectral Data (400 MHz, CDCIs)

Chemical Shift (5,

Coupling Constant

Position Multiplicity
ppm) (9, Hz)
1 1.70, 2.05 m
2 1.55,1.85 m
3 1.45,1.65 m
5 2.25 d 4.5
6 2.60, 2.70 m
7 4.60 dd 75,45
9 2.50 m
11 5.65 t 3.0
12 2.15, 2.35 m
14 3.15 m
17 5.20,5.95 brs
18 1.15 S
19 4.10, 4.45 ABq 11.5
20 1.25 S
OAc 2.05, 2.10 S

3C NMR Spectral Data (100 MHz, CDCIs3)
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Position Chemical Shift (6, ppm) Carbon Type
1 38,5 CH2
2 18.5 CH:
3 41.8 CH2
4 36.5 C

5 50.2 CH
6 325 CH2
7 75.8 CH
8 55.6 C

9 52.3 CH
10 43.7 C
11 70.1 CH
12 35.1 CH2
13 77.3 C
14 45.2 CH
15 208.5 C
16 155.8 C
17 115.2 CH:
18 30.1 CHs
19 65.3 CH2
20 20.7 CHs
OAc 170.5, 170.8 C
OAc 21.1,21.3 CHs
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Experimental Protocols

The isolation and structural elucidation of Rosthornin B were performed according to the
following procedures.

Isolation of Rosthornin B

The dried and powdered leaves of Rabdosia rosthornii were extracted with diethyl ether. The
resulting extract was then subjected to column chromatography on silica gel, eluting with a
gradient of petroleum ether and ethyl acetate. Fractions containing Rosthornin B were further
purified by preparative thin-layer chromatography (TLC) to yield the pure compound.

Spectroscopic Analysis

e NMR Spectroscopy: *H and 3C NMR spectra were recorded on a 400 MHz spectrometer in
deuterated chloroform (CDCIs) with tetramethylsilane (TMS) as the internal standard.

o Mass Spectrometry: High-resolution mass spectra were obtained on a high-resolution mass
spectrometer.

Workflow and Structural Relationships

The following diagram illustrates the general workflow for the isolation and characterization of
Rosthornin B.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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